![molecular formula C2H2F3I B14301435 1,1,2-Trifluoro-2-iodoethane CAS No. 116239-01-1](/img/structure/B14301435.png)
1,1,2-Trifluoro-2-iodoethane
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Overview
Description
1,1,2-Trifluoro-2-iodoethane is an organofluorine compound with the molecular formula C2H2F3I. It is a clear, colorless to pink liquid that is useful in organic synthesis . The compound is characterized by the presence of both fluorine and iodine atoms, which impart unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
1,1,2-Trifluoro-2-iodoethane can be synthesized through various methods. One common approach involves the reaction of 1,1,2-trifluoroethane with iodine under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained .
Industrial Production Methods
Industrial production of this compound often involves large-scale chemical reactors where the reactants are combined under optimized conditions. The process may include steps such as purification and distillation to achieve high purity levels of the final product .
Chemical Reactions Analysis
Types of Reactions
1,1,2-Trifluoro-2-iodoethane undergoes various chemical reactions, including:
Substitution Reactions: The iodine atom can be replaced by other nucleophiles.
Oxidation and Reduction: The compound can participate in redox reactions under appropriate conditions.
Common Reagents and Conditions
Substitution Reactions: Common reagents include nucleophiles such as amines and thiols.
Oxidation and Reduction: Reagents such as hydrogen peroxide or reducing agents like sodium borohydride are used.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted ethane derivatives, while oxidation reactions may produce corresponding alcohols or ketones .
Scientific Research Applications
1,1,2-Trifluoro-2-iodoethane has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential use in pharmaceuticals.
Industry: It is used in the production of specialty chemicals and materials.
Comparison with Similar Compounds
Similar Compounds
- 2,2,2-Trifluoroethyl iodide
- 2-Iodo-1,1,1-trifluoroethane
- 1H,1H-Perfluoroethyl iodide
Uniqueness
1,1,2-Trifluoro-2-iodoethane is unique due to its specific arrangement of fluorine and iodine atoms, which imparts distinct reactivity and properties compared to other similar compounds. This uniqueness makes it valuable in various chemical applications .
Properties
IUPAC Name |
1,1,2-trifluoro-2-iodoethane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2F3I/c3-1(4)2(5)6/h1-2H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDZSMZUGFJMLAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(F)I)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H2F3I |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40620746 |
Source
|
Record name | 1,1,2-Trifluoro-2-iodoethane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40620746 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.94 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
116239-01-1 |
Source
|
Record name | 1,1,2-Trifluoro-2-iodoethane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40620746 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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